![molecular formula C15H11ClFNO4S B2830756 2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-6-fluorobenzoic acid CAS No. 1259228-03-9](/img/structure/B2830756.png)
2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-6-fluorobenzoic acid
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Overview
Description
The compound “2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-6-fluorobenzoic acid” is a complex organic molecule. It contains a benzoic acid moiety, which is a common component in various pharmaceuticals and is known for its antimicrobial properties . The molecule also contains a 4-chlorophenyl group, which is a common motif in medicinal chemistry and is found in numerous drugs .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by its various functional groups. For example, the benzoic acid moiety could undergo reactions typical of carboxylic acids, such as esterification or amide formation. The ethenyl group could potentially participate in reactions with electrophiles or free radicals .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid group and the polar sulfonylamino group could increase its solubility in polar solvents. The aromatic rings and the ethenyl group could facilitate interactions with nonpolar substances .Scientific Research Applications
Fluorescent Molecular Probes : This compound's derivatives have been utilized in the development of new fluorescent solvatochromic dyes. These dyes show strong solvent-dependent fluorescence and are used in creating ultra-sensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).
Inhibition of Tumor-Associated Isozymes : Halogenated derivatives of the compound have shown significant potential in inhibiting tumor-associated isozymes, specifically carbonic anhydrase IX. This has implications in designing potent antitumor agents (Ilies et al., 2003).
Physicochemical Properties and Complex Formation : Studies have explored the acid-base properties, solubility, and chemical stability of similar compounds. Complexes with metals like Cu(II), Co(II), and Ni(II) have been prepared and analyzed, contributing to a deeper understanding of their physicochemical properties (Chekanova et al., 2014).
Enhancement of Conductivity in Organic Electronics : Research has shown that derivatives of 4-halobenzoic acid, like 4-chlorobenzoic acid, are used to modify poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) (PEDOT:PSS), leading to significant improvements in conductivity. This has applications in developing high-efficiency ITO-free organic solar cells (Tan et al., 2016).
Antioxidant Activities : The compound and its derivatives have been examined for their antioxidant potential. They are used in various antioxidant assays like ABTS and DPPH, contributing to the study of anti-oxidant capacity in foods and biological systems (Pérez‐Jiménez & Saura-Calixto, 2008; Ilyasov et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-6-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO4S/c16-11-6-4-10(5-7-11)8-9-23(21,22)18-13-3-1-2-12(17)14(13)15(19)20/h1-9,18H,(H,19,20)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCBSOQYQAUODIA-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)NS(=O)(=O)C=CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)NS(=O)(=O)/C=C/C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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